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Compound of Interest |

Compound Name: 4-Pyridineethanol Hydrochloride
CAS No.: 383177-54-6
Cat. No.: B1359274
. J

The pyridine ring is a fundamental heterocyclic motif frequently incorporated into the core
structure of numerous therapeutic agents.[1] Its presence can significantly influence a
molecule's pharmacological activity, solubility, and metabolic stability. 2-(4-Pyridyl)ethanol, and
its hydrochloride salt, serve as a versatile intermediate, providing a reactive hydroxyl group and
a basic nitrogen atom, which are strategic points for molecular elaboration in drug discovery
programs.[2][3][4] This guide will focus on the hydrochloride salt, a common form used to
improve the handling and stability of the parent amine.

Chemical Identity and Physicochemical Properties

2-(4-Pyridyl)ethanol Hydrochloride is the salt formed from the reaction of 2-(4-Pyridyl)ethanol
with hydrochloric acid. The protonation of the pyridine nitrogen enhances the compound's
water solubility and crystallinity, making it easier to handle and purify compared to its free base
form.
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2-(4-Pyridyl)ethanol (Free 2-(4-Pyridyl)ethanol

Property .
Base) Hydrochloride (HCI Salt)
CAS Number 5344-27-4[3][5][6] 383177-54-6[7][8]
Molecular Formula C7H9NOI5][6] C7H10CINQ[7]
Molecular Weight 123.15 g/mol [5] 159.61 g/mol [7]
Appearance Liquid[5] Solid
Boiling Point 140-141 °C @ 9 Torr[6] Not Applicable (decomposes)
Not specified, typically higher
Melting Point 8.0-9.5 °CJ[6] P ypicaly hig
than free base
o 2-pyridin-4-
IUPAC Name 2-(pyridin-4-yl)ethanol[5]

ylethanol;hydrochloride[7]

4-Pyridineethanol, 4-(2- 4-(2-Hydroxyethyl)pyridine

Common Synonyms o )
Hydroxyethyl)pyridine[3][5][6] Hydrochloride[7]

Synthesis and Mechanistic Rationale

The industrial synthesis of pyridine ethanol derivatives often involves the reaction of a
corresponding methylpyridine (picoline) with an aldehyde, such as formaldehyde, in the
presence of a base.[2] This process, known as a methylolation reaction, leverages the acidity
of the methyl protons adjacent to the electron-withdrawing pyridine ring.

Generalized Synthetic Workflow

The conversion of 4-methylpyridine (y-picoline) to 2-(4-Pyridyl)ethanol and its subsequent
conversion to the hydrochloride salt is a representative pathway.
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Step 1: Base-Catalyzed Methylolation
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Caption: Generalized synthesis of 2-(4-Pyridyl)ethanol Hydrochloride.

Step-by-Step Protocol and Causality

Objective: To synthesize 2-(4-Pyridyl)ethanol Hydrochloride from 4-methylpyridine.
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Protocol:

e Reaction Setup: In a suitable pressure reactor, charge 4-methylpyridine, water,
paraformaldehyde (a source of formaldehyde), and a base such as triethylamine.[2]

o Rationale: The base is crucial for deprotonating the methyl group of 4-methylpyridine,
forming a carbanion. This nucleophilic carbanion then attacks the electrophilic carbon of
formaldehyde. The reaction is typically performed at elevated temperatures to overcome
the activation energy.[2]

o Reaction Execution: Seal the reactor and heat the mixture to approximately 140°C for
several hours.[2]

o Rationale: This ensures the reaction proceeds to completion. Monitoring the reaction
progress via techniques like GC-MS is essential to determine the optimal reaction time
and prevent the formation of byproducts from side reactions, such as dehydration of the
alcohol.[2]

e Workup and Isolation of Free Base: After cooling, the reaction mixture is worked up. This
typically involves removing the base and unreacted starting materials under reduced
pressure. The resulting crude 2-(4-Pyridyl)ethanol can be purified by distillation.

o Rationale: A clean separation at this stage is vital for the purity of the final product. The
choice of distillation conditions must be carefully controlled to avoid thermal degradation.

e Hydrochloride Salt Formation: Dissolve the purified 2-(4-Pyridyl)ethanol in a suitable solvent
(e.g., isopropanol or diethyl ether). Slowly add a solution of hydrochloric acid (e.g., HCl in
isopropanol) with stirring.

o Rationale: The highly basic pyridine nitrogen readily accepts a proton from HCI, leading to
the precipitation of the crystalline hydrochloride salt. The choice of a less polar solvent
facilitates precipitation.

 Purification of the Salt: Collect the precipitated solid by filtration, wash with a cold solvent to

remove any residual impurities, and dry under a vacuum.
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o Rationale: Washing with a cold solvent minimizes the loss of product due to solubility.
Vacuum drying ensures the complete removal of residual solvent.

Analytical Characterization

To confirm the identity and purity of 2-(4-Pyridyl)ethanol Hydrochloride, a suite of analytical
techniques is employed. Each method provides a unique piece of structural information,
creating a self-validating system of analysis.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to confirm the
molecular structure. The proton spectrum will show characteristic signals for the aromatic
protons on the pyridine ring, as well as the two methylene groups of the ethanol side chain.

e Mass Spectrometry (MS): MS is used to determine the molecular weight of the parent
compound. Techniques like GC-MS can be used to analyze the free base, confirming its
mass of 123.15 g/mol .[5]

« Infrared (IR) Spectroscopy: IR spectroscopy helps identify functional groups. Key peaks
would include a broad O-H stretch for the alcohol, C-H stretches for the alkyl and aromatic
groups, and C=N/C=C stretches characteristic of the pyridine ring.

o Elemental Analysis: This technique determines the percentage composition of C, H, N, and
Cl, which can be compared against the calculated theoretical values for C7H10CINO to
confirm purity.

Applications in Drug Development and Research

The utility of 2-(4-Pyridyl)ethanol Hydrochloride lies in its dual functionality, making it a valuable
starting material for more complex molecules.
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Caption: Role as a versatile chemical intermediate.

o Pharmaceutical Intermediate: It serves as a precursor in the synthesis of active
pharmaceutical ingredients (APIs).[3] For example, it is identified as a related substance to
Betahistine, an anti-vertigo drug, suggesting its potential role in the synthesis or as a starting
point for analogs.[9]

o Carboxyl Group Protection: The free base, 4-(2-Hydroxyethyl)pyridine, is used as a reagent
to protect carboxylic acids by forming 2-(4-pyridyl)ethyl esters.[3] These esters are stable
under many reaction conditions but can be cleaved when necessary.

o Scaffold for Library Synthesis: In medicinal chemistry, the compound can be used as a
scaffold. The hydroxyl group can be converted to other functionalities (e.g., esters, ethers,
halides) to create a library of related compounds for structure-activity relationship (SAR)
studies.

Safety, Handling, and Storage

Proper handling of 2-(4-Pyridyl)ethanol and its hydrochloride salt is essential in a research
environment. While specific data for the hydrochloride salt is limited, the GHS classification for
the parent compound, 4-Pyridineethanol, provides a strong basis for safe handling protocols.

GHS Hazard Classification (for 4-Pyridineethanol):
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e H315: Causes skin irritation[5]

e H319: Causes serious eye irritation[5]

o H335: May cause respiratory irritation[5]

Recommended Precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety glasses with side shields or goggles, and a lab coat.[10][11]

e Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical
fume hood, to avoid inhalation of any dust or vapors.[11][12]

» Handling: Avoid all personal contact, including inhalation and contact with skin and eyes.[10]
Wash hands thoroughly after handling.[11] Prevent dust generation when working with the
solid hydrochloride salt.[10]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[3] The
free base is noted to be hygroscopic, so protection from moisture is important.[3]

» Spill Response: In case of a spill, clean up immediately using appropriate absorbent
materials and dispose of the waste in a sealed container according to institutional protocols.
[10]

Conclusion

2-(4-Pyridyl)ethanol Hydrochloride is more than just a chemical with a CAS number; itis a
strategic tool for the modern medicinal chemist. Its straightforward synthesis, well-defined
properties, and versatile reactivity make it an invaluable intermediate in the quest for novel
therapeutics. Understanding its chemistry, handling requirements, and synthetic potential
allows researchers to leverage this building block effectively and safely in their drug discovery
and development endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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